Cas no 1261865-28-4 (3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl)

• Product Name: 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl
• CAS No: 1261865-28-4
• MF: C₁₆H₆F₁₂O
• MW: 442.199086666107
• CID: 4994763
• Update Time: 2025-10-28

3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl

• Inchi： 1S/C16H6F12O/c17-13(18,19)8-5-10(14(20,21)22)12(11(6-8)15(23,24)25)7-2-1-3-9(4-7)29-16(26,27)28/h1-6H
• InChI Key： LDXPQVIZTITDGD-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=C(C(F)(F)F)C=1C1C=CC=C(C=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 522
• XLogP3: 7.4
• Topological Polar Surface Area: 9.2

Additional information on 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl

3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl: A Comprehensive Overview

The compound with CAS No. 1261865-28-4, known as 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique biphenyl structure, which consists of two phenyl rings connected by a single bond. The substituents on the molecule include a trifluoromethoxy group at the 3' position and trifluoromethyl groups at the 2, 4, and 6 positions of the biphenyl system. These substituents contribute to the molecule's distinctive electronic and physical properties.

Recent studies have highlighted the potential of 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl in advanced materials applications. Researchers have explored its use in the development of high-performance organic semiconductors due to its excellent electron-withdrawing properties. The trifluoromethyl groups are known to significantly enhance the molecule's stability and solubility in organic solvents, making it a promising candidate for use in flexible electronics and optoelectronic devices.

In addition to its electronic properties, 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl has shown potential in drug discovery efforts. Its unique structure allows for interactions with various biological targets, including protein kinases and other enzymes involved in disease pathways. Recent preclinical studies have demonstrated its ability to modulate cellular signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Researchers have optimized these synthetic routes to improve efficiency and reduce costs, making this compound more accessible for large-scale applications.

From an environmental standpoint, 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl exhibits low toxicity and biodegradability under standard laboratory conditions. This makes it a safer alternative to other compounds with similar functionalities that may pose greater risks to ecosystems. Its stability under various environmental conditions also contributes to its suitability for long-term applications in materials science.

Looking ahead, the continued exploration of 3'-(Trifluoromethoxy)-2,4,6-tris(trifluoromethyl)biphenyl is expected to yield further insights into its potential applications across diverse industries. Ongoing research is focused on enhancing its compatibility with existing manufacturing processes and exploring novel functionalization strategies to expand its utility.